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Compound of Interest

Compound Name: 9S-HODE

Cat. No.: B163624

Audience: Researchers, scientists, and drug development professionals.

Introduction 9-Hydroxyoctadecadienoic acid (9-HODE) is a bioactive lipid metabolite derived
from the essential fatty acid, linoleic acid.[1] It exists as two main stereoisomers, 9(S)-HODE
and 9(R)-HODE, which are formed through both enzymatic and non-enzymatic pathways.[1]
9(S)-HODE is primarily generated by lipoxygenases and is involved in various physiological
and pathological processes, including inflammation, immune response, and cell signaling.[2] It
acts as a ligand for peroxisome proliferator-activated receptors (PPARS), particularly PPARYy,
and the G protein-coupled receptor GPR132, influencing gene expression and cellular
functions.[3][4] Given its role in conditions like atherosclerosis and diabetes, accurate
quantification of 9S-HODE in biological matrices is critical for understanding disease
mechanisms and for the development of targeted therapeutics.[4] Liquid chromatography-
tandem mass spectrometry (LC-MS/MS) is the preferred analytical method due to its high
sensitivity, specificity, and ability to distinguish between isoforms.[5]

Biological Significance and Signaling Pathway

Linoleic acid, the most common polyunsaturated fatty acid in human tissues, is the precursor
for 9S-HODE.[3] The formation is catalyzed by enzymes such as lipoxygenases (LOX), which
introduce a hydroperoxy group that is subsequently reduced to a hydroxyl group.[2] Once
formed, 9S-HODE can exert its biological effects by activating specific cellular receptors. For
instance, its activation of PPARy can modulate the expression of genes involved in lipid

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b163624?utm_src=pdf-interest
https://en.wikipedia.org/wiki/9-Hydroxyoctadecadienoic_acid
https://en.wikipedia.org/wiki/9-Hydroxyoctadecadienoic_acid
https://www.caymanchem.com/product/38410/9-s-hode
https://journals.physiology.org/doi/full/10.1152/ajpregu.00092.2014
https://pmc.ncbi.nlm.nih.gov/articles/PMC3475286/
https://www.benchchem.com/product/b163624?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3475286/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3552117/
https://www.benchchem.com/product/b163624?utm_src=pdf-body
https://journals.physiology.org/doi/full/10.1152/ajpregu.00092.2014
https://www.caymanchem.com/product/38410/9-s-hode
https://www.benchchem.com/product/b163624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

metabolism and inflammation.[2][4] It also functions as a signaling molecule in the immune
system, inducing chemotaxis in monocytes.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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